N-[[2-[(4-phenylpiperazin-1-yl)methyl]phenyl]methyl]cyclopropanecarboxamide

• IUPAC Name: N-[[2-[(4-phenylpiperazin-1-yl)methyl]phenyl]methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C22H27N3O/c26-22(18-10-11-18)23-16-19-6-4-5-7-20(19)17-24-12-14-25(15-13-24)21-8-2-1-3-9-21/h1-9,18H,10-17H2,(H,23,26)
• InChI Key: VJLQJBSORXYPPS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCC2=CC=CC=C2CN3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C22H27N3O
• Molecular Weight: 349.5 g/mol

Description

N-[[2-[(4-phenylpiperazin-1-yl)methyl]phenyl]methyl]cyclopropanecarboxamide, commonly known as NPC1161B, is a novel small molecule drug that has shown promising results in various scientific research studies. NPC1161B belongs to the class of cyclopropane carboxamides and has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

NPC1161B exerts its pharmacological effects by selectively inhibiting the activity of a specific protein, which plays a crucial role in various cellular processes. The drug binds to the protein and prevents its interaction with other cellular components, leading to the inhibition of downstream signaling pathways.
Biochemical and Physiological Effects:
NPC1161B has been shown to exhibit a wide range of biochemical and physiological effects in various preclinical studies. The drug has been shown to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

NPC1161B has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, the drug has some limitations, including its poor solubility and stability, which can affect its pharmacokinetics and bioavailability.

Future Directions

Several future directions for NPC1161B research include the development of more efficient synthesis methods, optimization of pharmacokinetics and bioavailability, and evaluation of its potential therapeutic applications in various diseases. Additionally, further studies are needed to elucidate the drug's mechanism of action and its potential interactions with other cellular components.

Synthesis Methods

NPC1161B is synthesized by a multi-step process that involves the reaction of several chemical intermediates. The synthesis process involves the use of various reagents and solvents, including but not limited to, 4-phenylpiperazine, 2-bromo-1-phenyl-1-(piperazin-1-yl)ethanone, and cyclopropanecarboxylic acid. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

NPC1161B has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. The drug has shown promising results in preclinical studies and has been evaluated in various animal models.